5-(2,2,2-trifluoroacetyl)-1,2-dihydropyridin-2-one
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, 2,2,2-Trifluoroethyl trifluoroacetate has been used in the preparation of dimethyl (3,3,3-trifluoro-2,2-dihydroxypropyl)phosphonate . Another method involves the chlorination of 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase .Molecular Structure Analysis
The molecular structure of related compounds like 2,2,2-Trifluoroethyl trifluoroacetate has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations . Single crystals of these compounds are studied by X-ray diffraction .Chemical Reactions Analysis
Trifluoroacetyl chloride, a related compound, reacts avidly with water and with moisture in the air to give fumes of hydrogen chloride, a water-soluble toxic gas . It also reacts vigorously with amines and alkalis .Physical And Chemical Properties Analysis
Trifluoroacetyl chloride has a vapor density that is 4.6 times that of air, or about 1.384 grams per milliliter at 20 °C (68 °F) as a liquid under pressure . The compound has a melting point of −146 °C (−231 °F) and a boiling point of −27 °C (−17 °F) .Mechanism of Action
Safety and Hazards
Future Directions
The introduction of fluorine can remarkably change the physical and chemical properties of a compound because of its small atomic radius, extremely high electronegativity, and extremely low polarizability . Therefore, it is expected that many novel applications of trifluoromethylpyridines will be discovered in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,2,2-trifluoroacetyl)-1,2-dihydropyridin-2-one involves the condensation of 2,2,2-trifluoroacetophenone with ethyl acetoacetate followed by cyclization of the resulting intermediate.", "Starting Materials": [ "2,2,2-trifluoroacetophenone", "ethyl acetoacetate", "sodium ethoxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2,2,2-trifluoroacetophenone (1.0 eq) and ethyl acetoacetate (1.2 eq) in ethanol.", "Step 2: Add sodium ethoxide (1.2 eq) to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Heat the reaction mixture to reflux for 4 hours.", "Step 4: Cool the reaction mixture and add water to precipitate the product.", "Step 5: Collect the product by filtration and wash with water.", "Step 6: Dry the product under vacuum to obtain 5-(2,2,2-trifluoroacetyl)-1,2-dihydropyridin-2-one." ] } | |
CAS RN |
1190742-95-0 |
Product Name |
5-(2,2,2-trifluoroacetyl)-1,2-dihydropyridin-2-one |
Molecular Formula |
C7H4F3NO2 |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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